(3-((Dimethylamino)methyl)-1,4-thiazepan-4-yl)(4-isopropoxyphenyl)methanone

• IUPAC Name: [3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C18H28N2O2S/c1-14(2)22-17-8-6-15(7-9-17)18(21)20-10-5-11-23-13-16(20)12-19(3)4/h6-9,14,16H,5,10-13H2,1-4H3
• InChI Key: RSLAXBPUUQYOHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCCSCC2CN(C)C
• Molecular Formula: C18H28N2O2S
• Molecular Weight: 336.5 g/mol

Description

The compound “(3-((Dimethylamino)methyl)-1,4-thiazepan-4-yl)(4-isopropoxyphenyl)methanone” is a complex organic molecule. It contains a 1,4-thiazepan ring, which is a seven-membered heterocyclic compound containing one nitrogen and one sulfur atom. Attached to this ring is a dimethylamino group and a 4-isopropoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These techniques can provide information about the types of bonds present in the molecule, the arrangement of atoms, and the molecular weight.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its functional groups. The dimethylamino group could potentially undergo reactions involving the nitrogen atom, while the thiazepan ring could potentially undergo reactions involving the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and overall structure. For example, the presence of the dimethylamino group could potentially make the compound basic, while the presence of the thiazepan ring could potentially make the compound more stable.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential applications. For example, it could be interesting to investigate whether this compound has any biological activity or potential use as a pharmaceutical agent.